Cas no 2228727-39-5 (2-oxo-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid)

• Product Name: 2-oxo-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid
• CAS No: 2228727-39-5
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 6085889
• PubChem ID: 68149946
• Update Time: 2025-05-19

2-oxo-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid
• 1-Naphthaleneacetic acid, 1,2,3,4-tetrahydro-α-oxo-
• 2228727-39-5
• SCHEMBL11884611
• EN300-1825102

• Inchi： 1S/C12H12O3/c13-11(12(14)15)10-7-3-5-8-4-1-2-6-9(8)10/h1-2,4,6,10H,3,5,7H2,(H,14,15)
• InChI Key： KBDPURQIGWSGDE-UHFFFAOYSA-N
• SMILES： C1(C(=O)C(O)=O)C2=C(C=CC=C2)CCC1

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 352.1±22.0 °C(Predicted)
• pka: 2.38±0.54(Predicted)

Additional information on 2-oxo-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid

Research Overview of 2-Oxo-2-(1,2,3,4-Tetrahydronaphthalen-1-Yl)Acetic Acid (CAS No. 2228727-39-5)

Introduction

2-Oxo-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid, identified by the CAS registry number CAS No. 2228727-39-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

Structural Characteristics

The molecular structure of 2-Oxo-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid is characterized by a tetralin ring system (a fused bicyclic structure consisting of a benzene ring and a cyclohexane ring) attached to an acetic acid moiety. The presence of the ketone group (oxo group) at the second carbon position confers unique electronic properties to the molecule. This structure not only enhances its stability but also plays a crucial role in its interactions with biological targets.

Synthesis and Isolation

The synthesis of CAS No. 2228727-39-5 involves multi-step organic reactions that leverage modern synthetic methodologies. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess. Researchers have also explored various isolation techniques from natural sources, although synthetic routes remain predominant due to their scalability and reproducibility.

Biological Activity and Applications

Recent studies have demonstrated that CAS No. ̃ ̃ ̃ ̃ ̃ ̃